Cas no 2172390-15-5 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamido-2-methylpropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamido-2-methylpropanoic acid
• CAS No: 2172390-15-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5966909
• PubChem ID: 165555052
• Update Time: 2025-06-11

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamido-2-methylpropanoic acid
• 2172390-15-5
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxy-N-methylbutanamido]-2-methylpropanoic acid
• EN300-1543339

• Inchi： 1S/C25H30N2O6/c1-25(2,23(29)30)27(3)22(28)21(32-4)13-14-26-24(31)33-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21H,13-15H2,1-4H3,(H,26,31)(H,29,30)
• InChI Key： DJSFFRQXAQRXDV-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(N(C)C(C(=O)O)(C)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamido-2-methylpropanoic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamido-2-methylpropanoic acid (CAS No. 2172390-15-5)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamido-2-methylpropanoic acid (CAS No. 2172390-15-5) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its complex structure, featuring a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable tool for solid-phase peptide synthesis (SPPS). Researchers and chemists frequently seek this compound for its role in drug development, particularly in the design of targeted therapeutics and biomolecular probes.

In recent years, the demand for Fmoc-protected amino acids like 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamido-2-methylpropanoic acid has surged due to advancements in precision medicine and peptide-based therapeutics. This compound is often used in the synthesis of modified peptides with enhanced stability and bioavailability, addressing common challenges in peptide drug delivery. Its methoxy and methyl substituents further contribute to its unique physicochemical properties, making it a subject of interest in structure-activity relationship (SAR) studies.

The CAS No. 2172390-15-5 identifier ensures precise tracking of this compound in regulatory submissions and scientific literature. Given its niche applications, it is frequently referenced in studies exploring peptide modifications, protease resistance, and cell-penetrating peptides (CPPs). As the pharmaceutical industry shifts toward personalized therapies, compounds like this are gaining traction for their ability to fine-tune molecular interactions and improve therapeutic efficacy.

From a synthetic chemistry perspective, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamido-2-methylpropanoic acid exemplifies the intersection of organic synthesis and biotechnology. Its Fmoc group allows for selective deprotection under mild conditions, a critical feature for stepwise peptide assembly. This aligns with the growing trend of green chemistry, where researchers prioritize sustainable synthesis methods. Additionally, its compatibility with automated peptide synthesizers makes it a staple in high-throughput drug discovery platforms.

Beyond its pharmaceutical relevance, this compound is also explored in material science for designing biofunctionalized surfaces and nanocarriers. The integration of peptide-based materials into diagnostic devices and biomedical coatings highlights its versatility. As such, CAS No. 2172390-15-5 is increasingly cited in patents and publications related to biocompatible polymers and smart biomaterials.

In summary, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamido-2-methylpropanoic acid represents a critical building block in modern chemical biology. Its multifaceted applications—from drug design to advanced materials—underscore its importance in both academic and industrial settings. For researchers navigating the complexities of peptide engineering, this compound offers a reliable solution for achieving molecular precision and functional diversity.